Cas no 116384-55-5 (Diethyl 2-hydroxyethoxymethanephosphonate)

Diethyl 2-hydroxyethoxymethanephosphonate structure
116384-55-5 structure
Product Name:Diethyl 2-hydroxyethoxymethanephosphonate
CAS No:116384-55-5
MF:C7H17O5P
MW:212.180643796921
CID:2895117
Update Time:2023-08-10

Diethyl 2-hydroxyethoxymethanephosphonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-hydroxyethoxymethanephosphonate
    • 2-(diethoxyphosphorylmethoxy)ethanol
    • 2-diethylphosphonomethoxy-1-ethanol
    • diethyl 2-hydroxyethoxymethylphosphonate
    • Diethyl 2-hydroxyethoxymethanephosphonate
    • Inchi: 1S/C7H17O5P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h8H,3-7H2,1-2H3
    • InChI Key: ATJHEGFVOKHRPN-UHFFFAOYSA-N
    • SMILES: P(COCCO)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 212.08136064 g/mol
  • Monoisotopic Mass: 212.08136064 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 212.18
  • XLogP3: -0.5
  • Topological Polar Surface Area: 65
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